Cas no 2228660-50-0 (5-(5-bromo-2-chlorophenyl)-1H-imidazol-2-amine)

• Product Name: 5-(5-bromo-2-chlorophenyl)-1H-imidazol-2-amine
• CAS No: 2228660-50-0
• MF: C₉H₇BrClN₃
• MW: 272.528979539871
• CID: 5928440
• PubChem ID: 165794450
• Update Time: 2025-06-07

5-(5-bromo-2-chlorophenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-2-chlorophenyl)-1H-imidazol-2-amine
• EN300-2002445
• 2228660-50-0

• Inchi： 1S/C9H7BrClN3/c10-5-1-2-7(11)6(3-5)8-4-13-9(12)14-8/h1-4H,(H3,12,13,14)
• InChI Key： HTYJGMMJZNZTEC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1=CN=C(N)N1)Cl

Computed Properties

• Exact Mass: 270.95119g/mol
• Monoisotopic Mass: 270.95119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(5-bromo-2-chlorophenyl)-1H-imidazol-2-amine

Introduction to 5-(5-bromo-2-chlorophenyl)-1H-imidazol-2-amine (CAS No. 2228660-50-0)

5-(5-bromo-2-chlorophenyl)-1H-imidazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2228660-50-0, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of both bromo and chloro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The imidazole core is a crucial pharmacophore in many bioactive molecules, and the modification of this scaffold can lead to compounds with enhanced pharmacological properties. In particular, the 5-(5-bromo-2-chlorophenyl)-1H-imidazol-2-amine structure has been explored for its potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The bromo and chloro groups not only influence the electronic properties of the molecule but also facilitate further functionalization, allowing for the creation of more complex derivatives.

Recent research has highlighted the importance of this compound in drug discovery. For instance, studies have demonstrated that derivatives of imidazole can exhibit significant inhibitory effects on certain enzymes and receptors involved in disease pathways. The 5-(5-bromo-2-chlorophenyl)-1H-imidazol-2-amine scaffold has been particularly noted for its ability to modulate protein-protein interactions, which is a key mechanism in many therapeutic interventions.

In oncology research, the compound has shown promise as a lead molecule for developing inhibitors of kinases and other enzymes that are overexpressed in cancer cells. The bromo and chloro substituents provide handles for further chemical modification, enabling researchers to optimize potency and selectivity. Several preclinical studies have reported encouraging results using analogs of this structure, suggesting that it may be a valuable starting point for new anticancer therapies.

The pharmacokinetic properties of 5-(5-bromo-2-chlorophenyl)-1H-imidazol-2-amine are also of great interest. Its solubility, metabolic stability, and distribution profile are critical factors that determine its suitability for clinical use. Advances in computational modeling have allowed researchers to predict these properties more accurately, facilitating the design of more effective drug candidates.

In addition to its applications in oncology, this compound has been investigated for its potential role in managing inflammatory diseases. Imidazole derivatives are known to interact with various inflammatory pathways, and modifications to the core structure can lead to compounds with anti-inflammatory effects. The presence of bromo and chloro groups enhances the ability of these molecules to bind to target proteins, thereby modulating inflammatory responses.

The synthesis of 5-(5-bromo-2-chlorophenyl)-1H-imidazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of these processes, making it possible to produce larger quantities of the compound for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

The development of novel pharmaceuticals often relies on innovative synthetic strategies that allow for rapid diversification of molecular structures. The versatility of 5-(5-bromo-2-chlorophenyl)-1H-imidazol-2-amine makes it an attractive scaffold for medicinal chemists who are seeking to discover new therapeutic agents. By leveraging its unique structural features, researchers can explore a wide range of biological activities and identify compounds with promising clinical potential.

The future direction of research on this compound will likely focus on expanding its chemical space through library synthesis and high-throughput screening methods. These approaches enable the rapid generation and testing of numerous derivatives, increasing the chances of identifying highly potent and selective drug candidates. Collaborative efforts between academia and industry will be essential in translating these findings into tangible therapeutic benefits for patients.

In conclusion, 5-(5-bromo-2-chlorophenyl)-1H-imidazol-2-amine (CAS No. 2228660-50-0) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs targeting various diseases. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in advancing therapeutic strategies.